Cas no 312633-55-9 ((2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide
• CAS No: 312633-55-9
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 6263050
• PubChem ID: 5989523
• Update Time: 2025-05-23

(2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide
• AKOS002944730
• (E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide
• F0341-0121
• SR-01000107552-1
• (E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)acrylamide
• 2-Cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)acrylamide
• SR-01000107552
• 312633-55-9

• Inchi： 1S/C17H13FN2O2/c1-22-16-8-3-2-5-12(16)9-13(11-19)17(21)20-15-7-4-6-14(18)10-15/h2-10H,1H3,(H,20,21)/b13-9+
• InChI Key： LFVIQYKPYKUIPJ-UKTHLTGXSA-N
• SMILES： FC1=CC=CC(=C1)NC(/C(/C#N)=C/C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 296.09610582g/mol
• Monoisotopic Mass: 296.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1Ų

Additional information on (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide

Research Briefing on (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide (CAS: 312633-55-9)

The compound (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide, with CAS number 312633-55-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of this compound, such as the cyano and fluorophenyl groups, contribute to its high binding affinity and selectivity towards specific kinase targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide exhibited potent inhibitory activity against the epidermal growth factor receptor (EGFR) kinase, with an IC50 value in the nanomolar range. The study further elucidated the compound's binding mode through X-ray crystallography, revealing key interactions with the ATP-binding pocket of EGFR. These findings suggest its potential as a lead compound for the development of next-generation EGFR inhibitors.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of this compound. The researchers found that it significantly suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. Mechanistic studies indicated that the compound's effects were mediated through the modulation of the NF-κB signaling pathway, further underscoring its therapeutic potential in inflammatory diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide. Current research efforts are focused on improving its solubility and metabolic stability to enhance its drug-like properties. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials.

In conclusion, (2E)-2-cyano-N-(3-fluorophenyl)-3-(2-methoxyphenyl)prop-2-enamide represents a versatile and potent compound with significant potential in both oncology and inflammation research. Continued exploration of its mechanisms and optimization of its chemical properties will be crucial for translating these findings into clinically viable therapeutics.